Cas no 2097932-50-6 (4-{1-(2,3-dihydro-1-benzofuran-5-sulfonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine)

• Product Name: 4-{1-(2,3-dihydro-1-benzofuran-5-sulfonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine
• CAS No: 2097932-50-6
• MF: C₁₈H₂₁N₃O₄S
• MW: 375.442043066025
• CID: 6141071
• PubChem ID: 126850738
• Update Time: 2025-06-14

4-{1-(2,3-dihydro-1-benzofuran-5-sulfonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-(2,3-dihydro-1-benzofuran-5-sulfonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine
• F6478-4578
• 2097932-50-6
• AKOS032457768
• 4-[1-(2,3-dihydro-1-benzofuran-5-ylsulfonyl)pyrrolidin-3-yl]oxy-2,6-dimethylpyrimidine
• 4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)pyrrolidin-3-yl]oxy}-2,6-dimethylpyrimidine

• Inchi： 1S/C18H21N3O4S/c1-12-9-18(20-13(2)19-12)25-15-5-7-21(11-15)26(22,23)16-3-4-17-14(10-16)6-8-24-17/h3-4,9-10,15H,5-8,11H2,1-2H3
• InChI Key： KVVIJLIVZZGISL-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(CCO2)C=1)(N1CCC(C1)OC1C=C(C)N=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 375.12527733g/mol
• Monoisotopic Mass: 375.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90Ų

Additional information on 4-{1-(2,3-dihydro-1-benzofuran-5-sulfonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine

Research Briefing on 4-{1-(2,3-dihydro-1-benzofuran-5-sulfonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine (CAS: 2097932-50-6)

The compound 4-{1-(2,3-dihydro-1-benzofuran-5-sulfonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine (CAS: 2097932-50-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and preclinical evaluations.

Recent studies have highlighted the role of this compound as a selective inhibitor of key signaling pathways involved in inflammatory and oncogenic processes. Structural analysis reveals that the benzofuran-sulfonyl moiety enhances binding affinity to target proteins, while the pyrrolidin-3-yloxy group contributes to improved pharmacokinetic properties. Computational modeling and X-ray crystallography studies have provided insights into its binding mode, supporting further optimization efforts.

In vitro and in vivo evaluations demonstrate promising activity against a range of cancer cell lines, with particular efficacy observed in models of solid tumors. Mechanistic studies indicate that the compound induces apoptosis through modulation of the PI3K/AKT/mTOR pathway, a critical axis in tumor survival and proliferation. Additionally, its anti-inflammatory properties are being explored in autoimmune disease models, where it shows potential in reducing cytokine production.

Ongoing research is focused on improving the bioavailability and reducing off-target effects of this compound. Recent advancements in formulation strategies, including nanoparticle-based delivery systems, aim to enhance its therapeutic index. Collaborative efforts between academic and industrial researchers are accelerating the translation of these findings into clinical applications.

In conclusion, 4-{1-(2,3-dihydro-1-benzofuran-5-sulfonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine represents a promising candidate for further development in oncology and immunology. Future studies will need to address challenges related to toxicity profiles and resistance mechanisms, but the current data underscore its potential as a novel therapeutic agent.